2-oxo-2-phenylethyl N-(3,5-di-tert-butylbenzoyl)glycinate

• IUPAC Name: phenacyl 2-[(3,5-ditert-butylbenzoyl)amino]acetate
• InChI: InChI=1S/C25H31NO4/c1-24(2,3)19-12-18(13-20(14-19)25(4,5)6)23(29)26-15-22(28)30-16-21(27)17-10-8-7-9-11-17/h7-14H,15-16H2,1-6H3,(H,26,29)
• InChI Key: PPTASLGSPGLAAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)C(=O)NCC(=O)OCC(=O)C2=CC=CC=C2)C(C)(C)C
• Molecular Formula: C25H31NO4
• Molecular Weight: 409.5 g/mol

Description

2-oxo-2-phenylethyl N-(3,5-di-tert-butylbenzoyl)glycinate is a synthetic compound that belongs to the family of glycine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology. This compound has shown promising results in various studies, which has led to its increasing popularity among researchers.

Mechanism of Action

The mechanism of action of 2-oxo-2-phenylethyl N-(3,5-di-tert-butylbenzoyl)glycinate is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes involved in various biological processes. It has also been found to interact with certain receptors in the body, which may contribute to its physiological effects.
Biochemical and Physiological Effects:
2-oxo-2-phenylethyl N-(3,5-di-tert-butylbenzoyl)glycinate has been found to exhibit various biochemical and physiological effects. Some of the key effects observed in different studies include:

Advantages and Limitations for Lab Experiments

2-oxo-2-phenylethyl N-(3,5-di-tert-butylbenzoyl)glycinate has several advantages as well as limitations for lab experiments. Some of the key advantages of using this compound in research include:
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Future Directions

There are several future directions that can be explored in the field of 2-oxo-2-phenylethyl N-(3,5-di-tert-butylbenzoyl)glycinate research. Some of the key areas that can be explored in the future include:
In conclusion, 2-oxo-2-phenylethyl N-(3,5-di-tert-butylbenzoyl)glycinate is a synthetic compound that has shown promising results in various scientific studies. It has several potential applications in the field of biochemistry and physiology and can be a valuable tool for studying different biological processes. Further research in this area can lead to the development of new drugs and therapies for various diseases and disorders.

Scientific Research Applications

2-oxo-2-phenylethyl N-(3,5-di-tert-butylbenzoyl)glycinate has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biochemical and physiological effects, which make it a valuable compound for studying different biological processes. Some of the key areas where this compound has been studied include: